Cas no 26033-20-5 (3-Phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-Phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 26033-20-5
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD00216971
• CID: 52836
• PubChem ID: 291816
• Update Time: 2025-06-14

3-Phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1H-pyrazole-4-carbaldehyde
• 3-Phenyl-1H-pyrazole-4-carboxaldehyde
• 3-Phenylpyrazole-4-carboxaldehyde
• 5-phenyl-1H-pyrazole-4-carbaldehyde
• 3-phenyl-1(2)H-pyrazole-4-carbaldehyde
• 3-Phenyl-4-formylpyrazole
• 3-phenyl-4-pyrazolecarbaldehyde
• 3-phenylpyrazole-4-carbaldehyde
• 5-phenylpyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 3-phenyl-
• OCCFXKQCKSLEII-UHFFFAOYSA-N
• DL-Lysine-Fmoc
• NSC157355
• PubChem16274
• 1H-Pyrazole-4-carboxaldehyde,3-phenyl-
• Cambridge id 5132647
• MLS000718594
• KSC556S6J
• HMS2668C08
• AKOS000112497
• AB00582275-07
• TD8025
• MFCD11900092
• FT-0616325
• AE-848/32509041
• CHEMBL1874396
• MFCD00216971
• NSC-157355
• AC-28030
• SCHEMBL1335198
• 3-phenyl-1H-pyrazol-4-carbaldehyd
• 26033-20-5
• NCGC00342077-01
• DTXSID10303211
• 3-Phenyl-1H-pyrazole-4-carboxaldehyde, 97%
• AKOS001476240
• AB04911
• BP-11197
• SMR000290862
• Z56787297
• AM803602
• EN300-16825
• CS-W017599
• SY032669
• A5175
• 3-phenyl-1H-pyrazole-4-carbaldehyde;3-Phenylpyrazole-4-carbaldehyde
• 2P-002
• BB 0249017
• STK114964
• STK065359
• DTXCID00254344
• ALBB-000093
• DB-028826

• MDL： MFCD00216971
• Inchi： 1S/C10H8N2O/c13-7-9-6-11-12-10(9)8-4-2-1-3-5-8/h1-7H,(H,11,12)
• InChI Key： OCCFXKQCKSLEII-UHFFFAOYSA-N
• SMILES： O=CC1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.06400
• Monoisotopic Mass: 172.063662883 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.3
• Topological Polar Surface Area: 45.8
• Molecular Weight: 172.18

Experimental Properties

• Color/Form: Not available
• Density: 1.1841 (rough estimate)
• Melting Point: 142-147 °C
• Boiling Point: 421.7℃ at 760 mmHg
• Flash Point: 210.3±31.8 °C
• Refractive Index: 1.7040 (estimate)
• Solubility: 10.3 [ug/mL]
• PSA: 45.75000
• LogP: 1.88920
• Solubility: Not available

3-Phenyl-1H-pyrazole-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Phenyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 3-Phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 26033-20-5): Properties, Applications, and Industry Insights

3-Phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 26033-20-5) is a versatile organic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This heterocyclic aldehyde features a pyrazole core substituted with a phenyl group and a formyl functional group, making it a valuable intermediate for synthesizing complex molecules. Its unique structure enables diverse reactivity, particularly in condensation reactions and nucleophilic additions, which are critical for developing bioactive compounds.

In recent years, the demand for 3-Phenyl-1H-pyrazole-4-carbaldehyde has surged due to its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance solutions. Researchers frequently search for "pyrazole derivatives in drug discovery" or "CAS 26033-20-5 synthesis methods," reflecting its relevance in modern medicinal chemistry. The compound’s electron-rich aromatic system also makes it a candidate for organic electronics, such as OLED materials, a hotspot in sustainable technology discussions.

The synthesis of 3-Phenyl-1H-pyrazole-4-carbaldehyde typically involves Vilsmeier-Haack formylation of 3-phenyl-1H-pyrazole, a process optimized for high yield and purity. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with industry standards. Environmental and safety considerations are paramount, with green chemistry principles increasingly applied to reduce waste in its production—addressing queries like "eco-friendly synthesis of pyrazole aldehydes."

Beyond pharmaceuticals, this compound finds niche applications in flavor and fragrance industries, where its aldehyde group contributes to unique olfactory profiles. Its potential in catalysis and metal-organic frameworks (MOFs) further expands its utility, resonating with trends in renewable energy and carbon capture technologies. As patents and publications citing CAS 26033-20-5 multiply, its commercial and academic significance continues to rise.

For suppliers and manufacturers, ensuring high-purity 3-Phenyl-1H-pyrazole-4-carbaldehyde is critical to meet the stringent requirements of end-users. Storage recommendations often include protection from light and moisture to preserve stability, a detail frequently searched by logistics professionals. With the global fine chemicals market expanding, this compound exemplifies how specialized intermediates drive innovation across multiple sectors.